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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B092502 Get Quote

In-Depth Technical Guide: 4-
Hydroxycyclohexanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 4-Hydroxycyclohexanecarboxylic acid, a

hydroxy monocarboxylic acid. It is a compound of interest in various research and development

applications due to its structure, which incorporates both a hydroxyl and a carboxylic acid

functional group on a cyclohexane ring.

Physicochemical Properties
The fundamental molecular characteristics of 4-Hydroxycyclohexanecarboxylic acid are

summarized below. These properties are essential for experimental design, analytical method

development, and chemical synthesis.
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Property Value Source

Molecular Formula C7H12O3 [1][2][3]

Molecular Weight 144.17 g/mol [2][3]

Monoisotopic Mass 144.078644241 Da

Appearance
White to almost white powder

or crystal

Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of scientific

findings. The synthesis of 4-Hydroxycyclohexanecarboxylic acid can be achieved through

various methods. Below is a representative protocol for its synthesis.

Synthesis of cis-4-Hydroxycyclohexanecarboxylic acid

This protocol outlines the synthesis starting from methyl cis-4-hydroxycyclohexanecarboxylate.

Dissolution: Dissolve 20 g of methyl cis-4-hydroxycyclohexanecarboxylate in 80 mL of

methanol.

Cooling: Cool the solution in an ice water bath.

Hydrolysis: Slowly add 40 mL of a 5 mol/L sodium hydroxide solution.

Reaction: Stir the reaction mixture at room temperature overnight.

Dilution: After the reaction is complete, add 150 mL of water to dilute the mixture.

Extraction (Organic Phase Removal): Extract the mixture twice with ethyl acetate and

discard the organic phase.

Acidification: Adjust the aqueous phase to a pH of 3 using 1 mol/L HCl.

Extraction (Product): Extract the acidified aqueous phase twice with 50 mL of ethyl acetate

and combine the organic phases.
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Washing: Wash the combined organic phase twice with a saturated saline solution.

Drying and Concentration: Dry and decolorize the organic phase. After filtration, concentrate

the solution under reduced pressure to recover the ethyl acetate, yielding the final white solid

product.

Logical Relationships and Workflows
Visualizing workflows and relationships is key to understanding complex processes. The

following diagram illustrates the logical flow of the synthesis protocol described above.
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Preparation & Reaction

Workup & Purification
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Synthesis Workflow for 4-Hydroxycyclohexanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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